Cas no 240121-53-3 (Ethanone,1-(2-amino-1-cyclohexen-1-yl)-2,2,2-trifluoro-)

• Product Name: Ethanone,1-(2-amino-1-cyclohexen-1-yl)-2,2,2-trifluoro-
• CAS No: 240121-53-3
• MF: C₈H₁₀F₃NO
• MW: 193.16631269455
• CID: 245599
• PubChem ID: 15398095
• Update Time: 2025-04-19

Ethanone,1-(2-amino-1-cyclohexen-1-yl)-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-amino-1-cyclohexen-1-yl)-2,2,2-trifluoro-
• Ethanone, 1-(2-amino-1-cyclohexen-1-yl)-2,2,2-trifluoro- (9CI)
• 1-(2-aminocyclohexen-1-yl)-2,2,2-trifluoroethanone
• MFCD07779573
• AKOS006287333
• 1-amino-2-trifluoroacetylcyclohexene
• 240121-53-3
• 1-(2-Aminocyclohexen-1-yl)-2,2,2-trifluoro-ethanone
• 1-(2-Aminocyclohex-1-en-1-yl)-2,2,2-trifluoroethanone
• DTXSID60572374
• 1-(2-Aminocyclohex-1-en-1-yl)-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C8H10F3NO/c9-8(10,11)7(13)5-3-1-2-4-6(5)12/h1-4,12H2
• InChI Key： VLTFSIYEJYEGAH-UHFFFAOYSA-N
• SMILES： FC(C(C1=C(CCCC1)N)=O)(F)F

Computed Properties

• Exact Mass: 193.0715
• Monoisotopic Mass: 193.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09